![molecular formula C23H20FN3O2 B3923494 N-(3'-fluoro-4-biphenylyl)-1-(2-pyridinylcarbonyl)prolinamide](/img/structure/B3923494.png)
N-(3'-fluoro-4-biphenylyl)-1-(2-pyridinylcarbonyl)prolinamide
Overview
Description
N-(3'-fluoro-4-biphenylyl)-1-(2-pyridinylcarbonyl)prolinamide, commonly known as FP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. FP is a proline-based inhibitor that shows promising results in the treatment of various diseases, including cancer, Alzheimer's, and Parkinson's.
Mechanism of Action
FP works by inhibiting the activity of various enzymes, including proteasomes, cathepsins, and caspases. Proteasomes are responsible for the degradation of proteins, while cathepsins are involved in the breakdown of proteins in lysosomes. Caspases are involved in the process of apoptosis. By inhibiting these enzymes, FP can induce cell death and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
FP has been found to have significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. Additionally, FP has been found to have potential applications in the treatment of Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using FP in lab experiments is its specificity. FP has been found to be highly specific in its inhibition of various enzymes, which makes it an ideal candidate for drug development. However, one of the limitations of using FP in lab experiments is its cytotoxicity. FP has been found to be highly toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research and development of FP. One potential direction is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further research is needed to understand the mechanism of action of FP and its potential applications in the treatment of various diseases. Finally, there is a need for the development of more specific and less toxic inhibitors that can be used in lab experiments and drug development.
Scientific Research Applications
FP has shown significant potential in the field of drug development. It has been found to be an effective inhibitor of various enzymes, including proteasomes, cathepsins, and caspases. FP has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, FP has been found to have potential applications in the treatment of Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[4-(3-fluorophenyl)phenyl]-1-(pyridine-2-carbonyl)pyrrolidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN3O2/c24-18-6-3-5-17(15-18)16-9-11-19(12-10-16)26-22(28)21-8-4-14-27(21)23(29)20-7-1-2-13-25-20/h1-3,5-7,9-13,15,21H,4,8,14H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDLMEIBQAXOYNI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)C4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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